2-Ethoxy-5-iodobenzaldehyde
Overview
Description
2-Ethoxy-5-iodobenzaldehyde is a chemical compound with the CAS Number: 2167581-54-4 . It has a molecular weight of 276.07 . The compound is solid in its physical form . It is commonly used in the field of organic synthesis .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9IO2/c1-2-12-9-4-3-8 (10)5-7 (9)6-11/h3-6H,2H2,1H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 276.07 . More specific physical and chemical properties, such as melting point, boiling point, and solubility, are not provided in the search results.Scientific Research Applications
Synthesis and Chemical Reactions
2-Ethoxy-5-iodobenzaldehyde serves as a key intermediate in various synthetic pathways, including the preparation of alkoxy-substituted benzaldehydes. For instance, direct O-alkylation of hydroxy-methoxybenzaldehydes with alkyl iodides yields alkoxy-methoxybenzaldehydes, demonstrating the compound's role in synthesizing novel compounds with potential applications in material science and pharmaceuticals (Katritzky et al., 2000). Furthermore, the compound is used in the synthesis of 4-Benzylidenamino-4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, which have been characterized for their potential as novel materials or active pharmaceutical ingredients (H. Yüksek et al., 2005).
Catalysis
This compound and its derivatives find application in catalysis, where they can act as ligands or intermediates in the synthesis of catalytic compounds. For example, the encapsulation of molybdenum(VI) complex with thiazole-hydrazone ligand in zeolite Y, prepared from reactions involving similar aldehyde derivatives, demonstrates the role of these compounds in developing reusable catalysts for oxidation reactions, indicating their importance in sustainable chemical processes (M. Ghorbanloo & Ali Maleki Alamooti, 2017).
Material Science
In material science, derivatives of this compound contribute to the development of new materials with unique properties. For instance, the synthesis and characterization of bis-aldehyde monomers and their electrically conductive pristine polyazomethines, derived from this compound, highlight the compound's potential in creating novel polymeric materials with significant electrical conductivity, which could have applications in electronics and sensor technologies (A. Hafeez et al., 2019).
Molecular Interactions and Structure Analysis
Studies on the molecular structure and interactions involving this compound derivatives provide insights into molecular conformation and stability, which are crucial in the design of pharmaceuticals and materials. For example, research on edge-fused rings and iodo-nitro interactions in crystalline structures of related compounds furthers our understanding of molecular assembly and could inform the design of molecular devices or new crystalline materials (C. Glidewell et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
2-ethoxy-5-iodobenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IO2/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXHADEAJEKCFGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)I)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.